Cas no 878994-12-8 (1-{2-(4-Bromobenzyl)thio-7-methyl1,2,4-triazolo1,5-apyrimidin-6-yl}ethanone)

• Product Name: 1-{2-(4-Bromobenzyl)thio-7-methyl1,2,4-triazolo1,5-apyrimidin-6-yl}ethanone
• CAS No: 878994-12-8
• MF: C₁₅H₁₃BrN₄OS
• MW: 377.258920431137
• MDL: MFCD07469690
• CID: 3110971
• PubChem ID: 7710683
• Update Time: 2025-06-18

1-{2-(4-Bromobenzyl)thio-7-methyl1,2,4-triazolo1,5-apyrimidin-6-yl}ethanone Chemical and Physical Properties

Names and Identifiers

• <br>1-(2-((4-Bromobenzyl)thio)-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)et hanone
• 1-{2-[(4-bromobenzyl)thio]-7-methyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethanone
• STK235418
• 1-(2-[(4-Bromobenzyl)thio]-7-methyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethanone
• 1-{2-[(4-Bromobenzyl)thio]-7-methyl[1,2,4]-triazolo[1,5-a]pyrimidin-6-yl}ethanone
• H33209
• 1-[2-[(4-bromophenyl)methylsulfanyl]-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]ethanone
• 1-(2-((4-Bromobenzyl)thio)-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethan-1-one
• ethanone, 1-[2-[[(4-bromophenyl)methyl]thio]-7-methyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl]-
• ALBB-021758
• 1-(2-((4-Bromobenzyl)thio)-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethanone
• 878994-12-8
• 1-(2-{[(4-bromophenyl)methyl]sulfanyl}-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethan-1-one
• LS-06625
• AKOS002306803
• CS-0322156
• 1-{2-[(4-bromobenzyl)sulfanyl]-7-methyl[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethanone
• MFCD07469690
• 1-[2-[(4-BROMOBENZYL)THIO]-7-METHYL[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-6-YL]ETHANONE
• 1-{2-(4-Bromobenzyl)thio-7-methyl1,2,4-triazolo1,5-apyrimidin-6-yl}ethanone

• MDL： MFCD07469690
• Inchi： 1S/C15H13BrN4OS/c1-9-13(10(2)21)7-17-14-18-15(19-20(9)14)22-8-11-3-5-12(16)6-4-11/h3-7H,8H2,1-2H3
• InChI Key： IYHHTAQWBNRAMC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CSC1N=C2N=CC(C(C)=O)=C(C)N2N=1

Computed Properties

• Exact Mass: 375.99934Da
• Monoisotopic Mass: 375.99934Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 85.5Ų

Additional information on 1-{2-(4-Bromobenzyl)thio-7-methyl1,2,4-triazolo1,5-apyrimidin-6-yl}ethanone

Introduction to 1-{2-(4-Bromobenzyl)thio-7-methyl-1,2,4-triazolo[1,5-a]pyrimidin-6-yl}ethanone (CAS No. 878994-12-8)

1-{2-(4-Bromobenzyl)thio-7-methyl-1,2,4-triazolo[1,5-a]pyrimidin-6-yl}ethanone (CAS No. 878994-12-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The structure of 1-{2-(4-Bromobenzyl)thio-7-methyl-1,2,4-triazolo[1,5-a]pyrimidin-6-yl}ethanone is characterized by a central triazolopyrimidine core substituted with a 4-bromobenzyl thioether and a methyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The bromine atom in the benzyl group can serve as a handle for further chemical modifications, making this compound a valuable starting point for the development of novel pharmaceutical agents.

Recent studies have highlighted the potential of 1-{2-(4-Bromobenzyl)thio-7-methyl-1,2,4-triazolo[1,5-a]pyrimidin-6-yl}ethanone in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes.

In addition to its antiviral properties, 1-{2-(4-Bromobenzyl)thio-7-methyl-1,2,4-triazolo[1,5-a]pyrimidin-6-yl}ethanone has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, particularly those derived from breast and lung cancers. The anticancer activity is attributed to its ability to induce apoptosis and disrupt cell cycle progression in cancer cells.

The anti-inflammatory properties of 1-{2-(4-Bromobenzyl)thio-7-methyl-1,2,4-triazolo[1,5-a]pyrimidin-6-yl}ethanone have also been explored. Research conducted at the University of California has shown that this compound can effectively reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis. The anti-inflammatory effects are thought to be mediated through the inhibition of pro-inflammatory cytokines and signaling pathways.

The synthesis of 1-{2-(4-Bromobenzyl)thio-7-methyl-1,2,4-triazolo[1,5-a]pyrimidin-6-yl}ethanone involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 6-chloro-7-methyl-[1,2,4]triazolo[1,5-a]pyrimidine with 4-bromobenzyl mercaptan in the presence of a base such as potassium carbonate. The resulting thioether intermediate is then acetylated using acetyl chloride or acetic anhydride to form the final product.

The physical and chemical properties of 1-{2-(4-Bromobenzyl)thio-7-methyl-1,2,4-triazolo[1,5-a]pyrimidin-6-yl}ethanone are well-documented. It is a solid at room temperature with a melting point ranging from 90°C to 95��C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but it has limited solubility in water. These properties make it suitable for use in various biological assays and drug delivery systems.

In terms of safety and handling, 1-{2-(4-Bromobenzyl)thio-7-methyl-1,2,4-triazolo[1,5-a]pyrimidin-6-yl}ethanone should be stored under dry conditions at room temperature away from light and moisture. Standard laboratory safety protocols should be followed when handling this compound to minimize exposure risks.

The future prospects for 1-{2-(4-Bromobenzyl)thio-7-methyl-1,2,4-triazolo[1,5-a]pyrimidin-6-yl}ethanone are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and evaluate its efficacy in clinical trials. Collaborations between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable therapeutic agent for various diseases.